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Compound of Interest

4-Hydroxyphenylboronic acid
Compound Name:
pinacol ester

Cat. No.: B1333624

Essential Safety and Handling Guide for 4-
Hydroxyphenylboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Hydroxyphenylboronic acid pinacol ester (CAS No: 269409-70-3). Adherence to these
procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Immediate Safety and Hazard Information

4-Hydroxyphenylboronic acid pinacol ester is classified with the following hazards:
o Skin Irritation (Category 2): Causes skin irritation.[1][2][3]
» Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[1][2][3]

o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1][2][3][4]

Signal Word: Warning[1][2][4]
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Hazard Statements:
e H315: Causes skin irritation.[1][2][3]
e H319: Causes serious eye irritation.[1][2][3]

o H335: May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory for handling 4-
Hydroxyphenylboronic acid pinacol ester to minimize exposure and ensure safety.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended when there is a
risk of splashing.[5][6]

To protect eyes from dust
particles and splashes which

can cause serious irritation.[5]

[6]

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber,
polychloroprene, butyl rubber)
should be worn.[5][7] Gloves
must be inspected before use
and changed immediately if

contaminated.[6][8]

To prevent skin contact and

potential irritation.[5]

Body Protection

A laboratory coat is required.
For larger quantities or tasks
with a higher risk of exposure,
a chemical-resistant apron
should be worn over the lab
coat.[5][9]

To protect skin from accidental

splashes or spills.[5]

Respiratory Protection

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be necessary. If dust or
aerosols are generated, a
NIOSH-approved respirator
(e.g., N95 dust mask) should
be used.[4][6]

To prevent respiratory tract
irritation from inhalation of
dust.[6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Hydroxyphenylboronic acid pinacol ester is critical for

safety.

e Preparation:
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o Ensure that a safety shower and eyewash station are readily accessible and in close
proximity to the workstation.[5][10]

o Conduct all work in a well-ventilated area, preferably within a certified chemical fume
hood.[5][6]

o The work area should be clean and free of clutter.

e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling the Chemical:

o Keep the container of 4-Hydroxyphenylboronic acid pinacol ester tightly closed when
not in use.[6]

o Avoid generating dust when transferring the solid.[6][7] Use appropriate tools, such as a
spatula, for transfers.[6]

o Avoid all personal contact, including the inhalation of dust or vapors.[5]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5][6]
o Clean the work area to remove any residual chemical.

o Remove any contaminated clothing immediately and wash it before reuse.[5]

Emergency Procedures
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Incident

First Aid Measures

In case of eye contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do — continue rinsing. If eye irritation persists,

get medical advice/attention.[1]

In case of skin contact

Wash with soap and water. If skin irritation
occurs, get medical advice/attention. Take off

contaminated clothing and wash before reuse.

[1]

If inhaled

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.[1]

If swallowed

Wash out mouth with copious amounts of water

for at least 15 minutes. Seek medical attention.

[1]

Spill

Evacuate non-essential personnel. Ensure the
area is well-ventilated. For small spills, use an
inert absorbent material (e.g., sand, vermiculite)
to contain the spill, avoiding dust generation.
Carefully sweep or scoop the absorbed material
into a labeled, sealed container for hazardous

waste disposal.[5]

Disposal Plan

All waste generated from the use of 4-Hydroxyphenylboronic acid pinacol ester, including

contaminated PPE and empty containers, must be considered hazardous waste.[5]

o Waste Collection: Collect all contaminated materials in a designated, labeled, and sealed

container for hazardous waste.

» Disposal Method: Do not pour waste down the drain.[5] Dispose of contents/container in

accordance with local, regional, and national regulations. Offer surplus and non-recyclable
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solutions to a licensed disposal company.[11]

Handling Workflow

Donning PPE Prepafation
\
Wear chemical safety goggles / face shield Verify accessible safety shower and eyewash station
\ \
Wear chemically resistant gloves (e.qg., nitrile) Work within a certified chemical fume hood
\ \ 4
Wear a lab coat (and chemical apron if necessary) Ensure work area is clean and clutter-free
\4
Use respiratory protection if dust is generated

Chemical Handling

Keep container tightly closed when not in use

Y

Avoid generating dust during transfer

Y

Avoid all personal contact (inhalation, skin, eyes)

Post-Handling

Thoroughly wash hands with soap and water

Y

Clean and decontaminate the work area

Y

Properly doff and dispose of/clean PPE

Waste Disposal

Collect all waste in a labeled, sealed container

Y

Dispose of as hazardous waste via a licensed company

Y
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Caption: Workflow for Safe Handling of 4-Hydroxyphenylboronic Acid Pinacol Ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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